Cas no 90921-09-8 (4-Oxochroman-7-carboxylic acid)

• Product Name: 4-Oxochroman-7-carboxylic acid
• CAS No: 90921-09-8
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• MDL: MFCD18648339
• CID: 1956212
• PubChem ID: 13316013
• Update Time: 2024-10-26

4-Oxochroman-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-7-chromanecarboxylic Acid
• 4-oxo-chroman-7-carboxylic acid
• Butanoic acid, 4-oxo-, 1-methylethyl ester
• Isopropyl-4-oxobutanoat
• CTK2D3739
• 4-Oxo-chroman-carbonsaeure-(7)
• AGN-PC-00JLOP
• isopropyl 4-oxobutanoate
• 4-Oxo-buttersaeure-isopropylester
• 4-oxo-butyric acid isopropyl ester
• acide chromannone-4 carboxylique-7
• 4-oxochroman-7-carboxylic acid
• 4-Oxochromane-7-carboxylic acid
• 3,4-Dihydro-4-oxo-2H-1-benzopyran-7-carboxylic acid (ACI)
• 7-Chromancarboxylic acid, 4-oxo- (7CI)
• 4-oxo-2,3-dihydrochromene-7-carboxylic acid
• 4-oxo-3,4-dihydro-2H-1-benzopyran-7-carboxylic acid
• 4-oxochroman-7-carboxylicacid
• CS-0155437
• BS-17844
• Y11332
• AKOS006373328
• 4-oxo-2,3-dihydro-1-benzopyran-7-carboxylic acid
• DTXSID801222114
• 90921-09-8
• SCHEMBL1533619
• 3,4-Dihydro-4-oxo-2H-1-benzopyran-7-carboxylic acid
• MFCD18648339
• DA-01177
• 4-Oxochroman-7-carboxylic acid

• MDL： MFCD18648339
• Inchi： 1S/C10H8O4/c11-8-3-4-14-9-5-6(10(12)13)1-2-7(8)9/h1-2,5H,3-4H2,(H,12,13)
• InChI Key： UMDDDSGHXQOLKM-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2C(C(CCO2)=O)=CC=1)O

Computed Properties

• Exact Mass: 192.04225873g/mol
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.9

Experimental Properties

• Density: 1.409±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259 ºC
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),